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Compound of Interest

Compound Name: Isobutyronitrile

Cat. No.: B166230

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
isobutyronitrile, specifically its density and boiling point. The information is presented to
support research, development, and quality control activities where this compound is utilized.
This document includes a summary of its physical constants, detailed experimental protocols
for their determination, and a workflow visualization to guide laboratory procedures.

Core Physical Properties of Isobutyronitrile

Isobutyronitrile, also known as 2-methylpropanenitrile or isopropyl cyanide, is an aliphatic
nitrile with utility as a polar aprotic solvent and as an intermediate in organic synthesis. An
accurate understanding of its physical properties is essential for its proper handling,
application, and for the design of chemical processes.

Data Presentation: Physical Constants

The following table summarizes the key physical properties of isobutyronitrile, compiled from
various scientific sources.
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Physical Property Value Conditions
Density 0.770 g/mL at 20 °C[1][2][31[4]
0.7704 glcm? at 20 °C[5][6]

Boiling Point 103-104 °C at 760 Torr (lit.)[1]
103.9 °C at 760 Torr[6][7]

107-108 °C (lit)[2](31[41[8]

Experimental Protocols for Property Determination

The following sections detail the standard laboratory methodologies for the experimental
determination of the density and boiling point of a liquid compound such as isobutyronitrile.

2.1. Determination of Density via the Pycnometer Method

The pycnometer method is a highly precise technique for determining the density of a liquid by
comparing the weight of a known volume of the sample liquid to the weight of the same volume
of a reference substance with a known density, typically distilled water.[1][4]

Apparatus:

o Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary tube[1]

[8]
o Analytical balance (accurate to £0.001 g or better)
o Constant temperature water bath
e Thermometer
 Distilled water (as reference substance)
 Isobutyronitrile (sample)

e Cleaning and drying supplies (e.g., acetone, drying oven)
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Procedure:

Preparation: Thoroughly clean and dry the pycnometer and its stopper.

o Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer with its stopper on
an analytical balance. Record this mass as mo.[4]

o Mass with Reference Liquid (Water): Fill the pycnometer with distilled water, ensuring no air
bubbles are trapped. Insert the stopper, allowing excess water to exit through the capillary.[4]
Place the filled pycnometer in a constant temperature bath set to a specific temperature
(e.g., 20°C) until thermal equilibrium is reached.[9] Carefully dry the exterior of the
pycnometer and weigh it. Record this mass as m.

o Mass with Sample Liquid (Isobutyronitrile): Empty and dry the pycnometer. Fill it with
isobutyronitrile, following the same procedure as with the water to ensure it is completely
full and free of air bubbles.[4] Thermally equilibrate the filled pycnometer to the same
temperature as the water and weigh it. Record this mass as mz.

e Calculation:

[¢]

Mass of water: m_water = ma - mo

[¢]

Mass of isobutyronitrile: m_iso = mz - mo

[e]

Volume of the pycnometer (at the specified temperature) is calculated using the known
density of water (p_water) at that temperature: V = m_water / p_water.

[e]

The density of isobutyronitrile (p_iso) is then calculated: p_iso =m_iso / V.
2.2. Determination of Boiling Point via Simple Distillation

Simple distillation is a fundamental technique for purifying liquids and can also be used to
determine the boiling point of a substance.[3][7] The boiling point is the temperature at which
the vapor pressure of the liquid equals the surrounding atmospheric pressure.[7][10]

Apparatus:

« Distillation flask (round-bottom flask)
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o Condenser

e Thermometer and adapter

e Receiving flask

o Heating mantle or sand bath

» Boiling chips or a magnetic stir bar
e Clamps and stand

Procedure:

o Apparatus Setup: Assemble the simple distillation apparatus. Place a small volume (e.g., 5-
10 mL) of isobutyronitrile and a few boiling chips into the distillation flask.[5]

o Thermometer Placement: Position the thermometer so that the top of the mercury bulb is
level with the bottom of the side arm leading to the condenser.[3] This ensures the measured
temperature is that of the vapor in equilibrium with the boiling liquid.[7]

o Heating: Gently heat the distillation flask. As the liquid boils, the vapor will rise and surround
the thermometer bulb.

o Temperature Reading: Observe the temperature as the vapor condenses on the
thermometer bulb and distillation begins. The temperature will stabilize at the boiling point of
the liquid.[3] Record the constant temperature at which the liquid is actively distilling.

e Pressure Correction: Record the ambient atmospheric pressure. If the pressure is not at
standard sea level (760 mmHg), a correction may be necessary for a highly accurate boiling
point determination.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures for determining
the density and boiling point of isobutyronitrile.
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Start: Characterize Isobutyronitrile
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Caption: Experimental workflow for determining the density and boiling point of
isobutyronitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166230?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

